Cas no 898417-85-1 (N-benzyl-2-({6-(4-benzylpiperazin-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)acetamide)

• Product Name: N-benzyl-2-({6-(4-benzylpiperazin-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)acetamide
• CAS No: 898417-85-1
• MF: C₂₆H₂₉N₃O₄
• MW: 447.526166677475
• CID: 5482433
• Update Time: 2025-10-27

N-benzyl-2-({6-(4-benzylpiperazin-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-[6-[(4-benzylpiperazin-1-yl)methyl]-4-oxopyran-3-yl]oxyacetamide
• N-benzyl-2-({6-(4-benzylpiperazin-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)acetamide

• Inchi： 1S/C26H29N3O4/c30-24-15-23(18-29-13-11-28(12-14-29)17-22-9-5-2-6-10-22)32-19-25(24)33-20-26(31)27-16-21-7-3-1-4-8-21/h1-10,15,19H,11-14,16-18,20H2,(H,27,31)
• InChI Key： ZLZSZNMSNXBPIH-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)(=O)COC1C(=O)C=C(CN2CCN(CC3=CC=CC=C3)CC2)OC=1

Additional information on N-benzyl-2-({6-(4-benzylpiperazin-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)acetamide

Comprehensive Overview of N-benzyl-2-({6-(4-benzylpiperazin-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)acetamide (CAS No. 898417-85-1)

N-benzyl-2-({6-(4-benzylpiperazin-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)acetamide, with the CAS number 898417-85-1, is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of pyran derivatives, which are known for their diverse biological activities. The presence of both benzyl and piperazine moieties in its structure enhances its interaction with various biological targets, making it a subject of interest in drug discovery and development.

In recent years, the demand for novel small-molecule inhibitors and modulators has surged, driven by advancements in precision medicine and targeted therapies. Researchers are particularly intrigued by the N-benzyl-2-({6-(4-benzylpiperazin-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)acetamide due to its potential role in modulating enzyme activity and receptor binding. Its CAS no 898417-85-1 is frequently searched in academic databases and patent filings, reflecting its growing relevance in the scientific community.

The compound's molecular structure is characterized by a 4-oxo-4H-pyran core, which is functionalized with a benzylpiperazine group and an acetamide side chain. This configuration imparts unique physicochemical properties, such as moderate solubility in organic solvents and stability under physiological conditions. These attributes are critical for its potential use in drug formulation and delivery systems. Additionally, the N-benzyl moiety is often associated with enhanced bioavailability, a key consideration in modern pharmacology.

One of the trending topics in the field of medicinal chemistry is the exploration of multi-target ligands, and N-benzyl-2-({6-(4-benzylpiperazin-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)acetamide fits this paradigm. Its ability to interact with multiple biological pathways makes it a promising candidate for addressing complex diseases such as neurodegenerative disorders and metabolic syndromes. The compound's CAS 898417-85-1 is often linked to studies investigating its kinase inhibition and anti-inflammatory properties, which are highly sought after in current research.

From a synthetic perspective, the preparation of N-benzyl-2-({6-(4-benzylpiperazin-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)acetamide involves multi-step organic reactions, including condensation, alkylation, and amidation. These processes are optimized to achieve high yields and purity, ensuring reproducibility for industrial and academic applications. The compound's CAS no 898417-85-1 is frequently referenced in chemical synthesis protocols, highlighting its importance as a building block for more complex molecules.

In the context of SEO optimization, keywords such as "pyran derivatives," "benzylpiperazine," and "acetamide synthesis" are highly relevant to this compound. These terms align with user queries in search engines, where researchers often look for structure-activity relationships and synthetic routes. By incorporating these long-tail keywords, this article enhances its visibility and accessibility to the target audience.

Looking ahead, the potential applications of N-benzyl-2-({6-(4-benzylpiperazin-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)acetamide are vast. Its role in drug discovery is underscored by ongoing studies exploring its efficacy in cell signaling pathways and protein-protein interactions. As the scientific community continues to unravel its mechanisms of action, the CAS 898417-85-1 compound is poised to become a cornerstone in the development of next-generation therapeutics.

In conclusion, N-benzyl-2-({6-(4-benzylpiperazin-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)acetamide represents a fascinating intersection of organic chemistry and pharmacology. Its unique structure, combined with its potential biological activities, makes it a valuable subject for further investigation. Whether you are a researcher, a chemist, or a student, understanding this compound's properties and applications can provide valuable insights into the future of biomedical science.